N-[6-(aminosulfonyl)-1,3-benzothiazol-2-yl]tetrahydro-2-furancarboxamide

• IUPAC Name: N-(6-sulfamoyl-1,3-benzothiazol-2-yl)oxolane-2-carboxamide
• InChI: InChI=1S/C12H13N3O4S2/c13-21(17,18)7-3-4-8-10(6-7)20-12(14-8)15-11(16)9-2-1-5-19-9/h3-4,6,9H,1-2,5H2,(H2,13,17,18)(H,14,15,16)
• InChI Key: GBFDRMLWKKFWNA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N
• Molecular Formula: C12H13N3O4S2
• Molecular Weight: 327.4 g/mol

Description

N-[6-(aminosulfonyl)-1,3-benzothiazol-2-yl]tetrahydro-2-furancarboxamide is a complex organic compound that belongs to the class of benzothiazole derivatives. Benzothiazoles are known for their diverse biological activities, including antibacterial, antifungal, and anticancer properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[6-(aminosulfonyl)-1,3-benzothiazol-2-yl]tetrahydro-2-furancarboxamide typically involves the reaction of 2-aminobenzothiazole with sulfonyl chloride to form the sulfonamide intermediate. This intermediate is then reacted with tetrahydro-2-furancarboxylic acid under specific conditions to yield the final product. The reaction conditions often include the use of solvents like dichloromethane and catalysts such as triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing continuous flow reactors and advanced purification techniques like crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[6-(aminosulfonyl)-1,3-benzothiazol-2-yl]tetrahydro-2-furancarboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonamide group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen functionalities.

Reduction: Reduced forms with hydrogen additions.

Substitution: Substituted derivatives with new functional groups replacing the sulfonamide group.

Scientific Research Applications

N-[6-(aminosulfonyl)-1,3-benzothiazol-2-yl]tetrahydro-2-furancarboxamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its anticancer and antimicrobial properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The compound exerts its effects primarily through the inhibition of specific enzymes and proteins. It targets molecular pathways involved in cell proliferation and survival, making it a potential candidate for anticancer therapies. The sulfonamide group plays a crucial role in binding to the active sites of enzymes, thereby inhibiting their activity .

Comparison with Similar Compounds

Similar Compounds

Alfuzosin: Another benzothiazole derivative used as an α1-adrenergic receptor antagonist.

Sulfamethazine: A sulfonamide antibiotic with similar structural features.

Uniqueness

N-[6-(aminosulfonyl)-1,3-benzothiazol-2-yl]tetrahydro-2-furancarboxamide is unique due to its combination of a benzothiazole core with a sulfonamide group and a tetrahydrofuran ring. This unique structure imparts distinct biological activities and chemical reactivity, making it a versatile compound for various applications .